Cas no 2408936-54-7 (tert-butyl N-[(2R)-2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-hydroxyethyl]carbamate)

• Product Name: tert-butyl N-[(2R)-2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-hydroxyethyl]carbamate
• CAS No: 2408936-54-7
• MF: C₁₅H₂₁NO₅
• MW: 295.330944776535
• CID: 6352698
• PubChem ID: 165706614
• Update Time: 2025-05-19

tert-butyl N-[(2R)-2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-hydroxyethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2408936-54-7
• tert-butyl N-[(2R)-2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-hydroxyethyl]carbamate
• EN300-7548680

• Inchi： 1S/C15H21NO5/c1-15(2,3)21-14(18)16-9-11(17)10-4-5-12-13(8-10)20-7-6-19-12/h4-5,8,11,17H,6-7,9H2,1-3H3,(H,16,18)/t11-/m0/s1
• InChI Key： HEPRWJUBLJTEBC-NSHDSACASA-N
• SMILES： O(C(NC[C@@H](C1C=CC2=C(C=1)OCCO2)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 295.14197277g/mol
• Monoisotopic Mass: 295.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 77Ų

Additional information on tert-butyl N-[(2R)-2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-hydroxyethyl]carbamate

Introduction to Tert-butyl N-[(2R)-2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-hydroxyethyl]carbamate (CAS No. 2408936-54-7)

Tert-butyl N-[(2R)-2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-hydroxyethyl]carbamate is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 2408936-54-7, belongs to a class of molecules that exhibit promising biological activities. The structural complexity of this molecule, characterized by its intricate stereochemistry and functional groups, makes it a subject of intense research interest.

The core structure of Tert-butyl N-[(2R)-2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-hydroxyethyl]carbamate incorporates a benzodioxin moiety, which is known for its role in various pharmacological applications. The benzodioxin ring system, also referred to as an oxygenated heterocycle, is a key pharmacophore in many bioactive compounds. This particular derivative features a chiral center at the 2-position of the benzodioxin ring, denoted as (2R), which contributes to its unique chemical and biological properties.

The carbamate functional group attached to the tert-butyl group at the nitrogen position further enhances the reactivity and potential applications of this compound. Carbamates are widely recognized for their versatility in medicinal chemistry, often serving as intermediates in the synthesis of more complex molecules. The presence of a hydroxyethyl side chain linked to the carbamate group adds another layer of complexity, influencing both the solubility and metabolic stability of the compound.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of such complex molecules. Techniques such as asymmetric synthesis and catalytic hydrogenation have been instrumental in achieving high enantiomeric purity and yield. These developments are particularly crucial for pharmaceutical applications where stereochemical integrity is paramount.

In the realm of drug discovery, Tert-butyl N-[(2R)-2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-hydroxyethyl]carbamate has shown potential in several preliminary studies. Its structural features suggest possible interactions with various biological targets, including enzymes and receptors involved in inflammatory pathways. The benzodioxin moiety, in particular, has been associated with activities related to pain modulation and central nervous system effects.

The hydroxyethyl group introduces a polar region that can enhance binding affinity and cell membrane permeability, making it an attractive feature for drug design. Additionally, the tert-butyl group provides steric hindrance that can influence binding orientation and selectivity. These combined features make this compound a promising candidate for further investigation in medicinal chemistry.

Current research is focused on exploring the pharmacological profile of this compound through both in vitro and in vivo studies. Initial assays have indicated potential activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory responses. Furthermore, the chiral nature of the molecule suggests that it may exhibit enantioselective interactions with biological targets.

The synthesis of analogs and derivatives of Tert-butyl N-[(2R)-2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-hydroxyethyl]carbamate is an ongoing area of interest. By modifying functional groups or introducing additional stereocenters, researchers aim to optimize potency, selectivity, and pharmacokinetic properties. Computational modeling techniques are also being employed to predict binding affinities and optimize molecular design.

The benzodioxin scaffold has a rich history in medicinal chemistry due to its diverse biological activities. Derivatives of this scaffold have been investigated for their potential use in treating conditions ranging from pain to neurological disorders. The specific configuration of the (2R) enantiomer in our compound may contribute unique properties compared to other benzodioxin derivatives.

In conclusion, Tert-butyl N-[(2R)-2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-hydroxyethyl]carbamate (CAS No. 2408936-54-7) represents a fascinating subject for pharmaceutical research. Its complex structure and functional diversity offer numerous possibilities for therapeutic applications. As synthetic methods continue to improve and our understanding of biological targets deepens, compounds like this one are poised to play significant roles in future drug development efforts.